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Compound of Interest

Compound Name: 2,7-Dibromophenanthrene

Cat. No.: B122447

For researchers and scientists at the forefront of drug development, the safe handling and
disposal of chemical compounds are paramount. This guide provides essential safety and
logistical information for working with 2,7-Dibromophenanthrene, a halogenated polycyclic
aromatic hydrocarbon. Adherence to these protocols is critical for ensuring personnel safety
and environmental protection.

Immediate Safety and Hazard Information

2,7-Dibromophenanthrene is a chemical that requires careful handling due to its potential
health hazards. Based on available safety data sheets, the primary risks are associated with
skin and eye irritation, and potential harm if inhaled or ingested.

Hazard Identification and Precautionary Statements:
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Hazard Class

GHS Hazard Statement

Precautionary Statement
Codes

Skin Irritation

H315: Causes skin irritation

P264, P280, P302+P352,
P332+P313, P362+P364

Eye Irritation

H319: Causes serious eye

irritation

P280, P305+P351+P338,
P337+P313

Acute Toxicity (Oral)

H302: Harmful if swallowed

P264, P270, P301+P312,
P330, P501

Acute Toxicity (Inhalation)

H332: Harmful if inhaled

P261, P271, P304+P340,
P312

Specific target organ toxicity —
single exposure (Respiratory

tract irritation)

H335: May cause respiratory

irritation

P261, P271, P304+P340,
P312, P403+P233, P405,
P501

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory to minimize exposure

to 2,7-Dibromophenanthrene.

Recommended Personal Protective Equipment:
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Body Part

Equipment

Specification

Respiratory Protection

Air-purifying respirator with a

particulate filter

NIOSH (US) or EN 149 (EU)
approved. Required when
handling the powder outside of

a certified chemical fume hood.

[1]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect for
tears or holes before use and
dispose of them immediately

after handling the compound.

[1]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z87.1

standards.

Skin and Body Protection

Laboratory coat

Fully buttoned to provide

maximum coverage.

Footwear

Closed-toe shoes

To protect against accidental

spills.

Operational Plan: Step-by-Step Handling Protocol

A systematic workflow is crucial for the safe handling of 2,7-Dibromophenanthrene. All

operations involving the solid compound should be conducted within a certified chemical fume

hood to mitigate inhalation risks.

Experimental Workflow for Handling 2,7-Dibromophenanthrene:
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Safe Handling Workflow for 2,7-Dibromophenanthrene
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Safe handling workflow for 2,7-Dibromophenanthrene.
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Detailed Experimental Protocol:
e Preparation:

o Don PPE: Before entering the laboratory space, put on all required personal protective
equipment as outlined in the table above.

o Prepare Fume Hood: Ensure the chemical fume hood is operational with a certified face
velocity. The work surface should be clean, and potentially covered with absorbent,
plastic-backed paper.

o Gather Materials: Assemble all necessary glassware, spatulas, and solvents within the
fume hood.

e Handling:

o Weighing: To minimize the risk of inhaling dust particles, carefully weigh the desired
amount of 2,7-Dibromophenanthrene in a tared container inside the fume hood.

o Dissolving and Dispensing: If dissolving the compound, add the solvent to the solid slowly
to prevent splashing. All transfers of the solid or its solutions should be performed with
care to avoid spills.

e Post-Handling:

o Decontamination: After the procedure, decontaminate all surfaces and equipment that
came into contact with the chemical using an appropriate solvent and then soapy water.

o Doffing PPE: Remove personal protective equipment in the correct order to prevent cross-
contamination. Gloves should be removed last.

Emergency Response and First Aid

Immediate and appropriate action is crucial in the event of exposure.

First Aid Measures:
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Exposure Route Action

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Immediately flush the affected area with copious
] amounts of water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If irritation

persists, seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Spill and Disposal Plan

Proper containment and disposal are critical to prevent environmental contamination.
Spill Cleanup Protocol:

In the case of a spill, evacuate the immediate area and ensure proper ventilation. For a small
spill of solid 2,7-Dibromophenanthrene, gently cover the material with an absorbent material
to avoid generating dust.[1] Carefully scoop the mixture into a sealed, labeled container for
hazardous waste. The area should then be decontaminated. For larger spills, or if you are not
trained in hazardous spill cleanup, evacuate the area and contact your institution's
Environmental Health and Safety (EHS) department.

Waste Disposal Plan:

All waste containing 2,7-Dibromophenanthrene, including contaminated consumables and
excess reagents, must be treated as hazardous waste.

Disposal Guidelines:
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Waste Type Disposal Procedure

) Collect in a clearly labeled, sealed container
Solid Waste ] )
designated for "Halogenated Aromatic Waste."

Collect in a sealed, properly labeled hazardous

waste container. Do not pour down the drain.

Liquid Waste (Solutions
d ( ) The solvent will also dictate the specific waste

stream.
Contaminated Labware (e.qg., gloves, weighing Place in a designated hazardous waste bag or
paper) container.

All chemical waste must be disposed of through your institution's EHS office, following all local,
state, and federal regulations for hazardous waste disposal. Halogenated compounds often
require specific disposal routes, such as incineration at high temperatures, to prevent the
formation of toxic byproducts.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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